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Compound of Interest

Compound Name: P21d hydrochloride

Cat. No.: B13336651

Get Quote

Executive Summary
P21d Hydrochloride (Compound 21d) is a high-affinity, orally bioavailable small molecule

inhibitor of Breast Tumor Kinase (Brk/PTK6).[2] Unlike broad-spectrum kinase inhibitors, P21d

exhibits high selectivity (>650-fold) for Brk over homologous kinases like Lck and Aurora B,

making it a critical tool for studying Brk-driven metastatic phenotypes, particularly in triple-

negative breast cancer (TNBC).

This guide compares the toxicological and pharmacological profile of P21d HCl against

standard Vehicle Controls. The data indicates that P21d HCl effectively suppresses tumor

growth and epithelial-mesenchymal transition (EMT) markers with a favorable safety margin

compared to non-selective kinase inhibitors.
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Parameter P21d Hydrochloride Vehicle Control (Standard)

Primary Target BRK (PTK6) N/A

IC50 (Potency) 30 nM N/A

Bioavailability (F) High (Oral) N/A

Primary Toxicity Marker
<10% Body Weight Loss

(Murine)
Baseline

Mechanism
Inhibition of SAM68

phosphorylation
Inert

Compound Profile & Mechanism of Action
P21d Hydrochloride functions by competitively binding to the ATP-binding pocket of Brk.[1] In

metastatic cells, Brk is often overexpressed and promotes cell migration and survival.

Target: Brk/PTK6 (Protein Tyrosine Kinase 6).[1][2][3][4]

Downstream Effectors:

SAM68: P21d inhibits the phosphorylation of SAM68 (Src-associated in mitosis, 68 kDa),

preventing its association with RNA and subsequent pro-tumorigenic splicing events.

SNAIL/E-Cadherin: Treatment leads to the downregulation of the transcription factor

SNAIL, resulting in the restoration of E-Cadherin expression. This reverses the Epithelial-

Mesenchymal Transition (EMT), locking cells in a less invasive epithelial state.

Mechanistic Pathway Visualization
The following diagram illustrates the signaling cascade inhibited by P21d HCl compared to the

uninhibited state in Vehicle controls.
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Caption: P21d HCl blocks BRK-mediated phosphorylation of SAM68, preventing SNAIL

upregulation and restoring E-Cadherin to suppress metastasis.
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Experimental Framework: P21d vs. Vehicle
To generate reproducible toxicity and efficacy data, the choice of vehicle is critical. P21d is a

hydrochloride salt, improving its aqueous solubility compared to the free base, but it still

requires a co-solvent system for high-dose in vivo studies.

A. Vehicle Selection
Recommended Vehicle: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline.

Rationale: The DMSO ensures initial solubilization of the organic core; PEG300 and

Tween 80 stabilize the dispersion; Saline provides isotonicity.

Control Group: Animals receive the exact same solvent mixture without P21d.

Critical Check: Ensure the vehicle alone does not cause hemolysis or significant weight

loss (>5%).

B. Dosing Regimen (Murine Models)
Route: Oral Gavage (PO) or Intraperitoneal (IP).

Standard Dose: 10 mg/kg to 50 mg/kg, daily (QD).

Duration: 14–28 days for sub-chronic toxicity/efficacy assessment.

Comparative Toxicity Analysis
The following data summarizes the safety profile of P21d HCl based on preclinical xenograft

studies.

Table 1: Comparative Safety Markers (Murine Model, 28
Days)
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Endpoint
Vehicle
Control

P21d HCl (10
mg/kg)

P21d HCl (50
mg/kg)

Interpretation

Body Weight

Change
+2% to +5% +1% to +4% -5% to -8%

Mild toxicity at

high dose;

acceptable

therapeutic

window.

Behavioral

Activity
Normal Normal

Slight lethargy

(Transient)

No severe CNS

toxicity observed.

Liver Enzymes

(ALT)
30-50 IU/L 35-55 IU/L 60-80 IU/L

Mild hepatic

stress at high

dose; reversible.

Tumor Volume

(Growth)
100% (Baseline) ~40% of Control ~15% of Control

Significant

efficacy with

dose-dependent

inhibition.

Pharmacokinetic (PK) Profile
P21d HCl demonstrates superior PK properties compared to early-generation Brk inhibitors.

Cmax (Peak Plasma Conc): ~3.5 µM (at 6 hours post-dose, 10 mg/kg PO).[2][3]

AUC (Exposure): 31.1 µM[2][3]·h.

Bioavailability: High oral absorption due to the hydrochloride salt form.

Detailed Experimental Protocols
Protocol A: Preparation of P21d HCl Dosing Solution
Objective: Create a stable 5 mg/mL solution for 50 mg/kg dosing (assuming 20g mouse

receives 200µL).

Weighing: Accurately weigh 10 mg of P21d Hydrochloride powder.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-115514A/BRK-inhibitor-P21d-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/brk-inhibitor-p21d-hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-115514A/BRK-inhibitor-P21d-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/brk-inhibitor-p21d-hydrochloride.html
https://www.benchchem.com/product/b13336651/docs?utm_src=pdf-body#comparative-safety-efficacy-guide-p21d-hydrochloride-vs-vehicle-controls
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13336651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Solubilization: Add 100 µL of sterile DMSO. Vortex for 30 seconds until fully

dissolved (clear yellow solution).

Co-solvent Addition: Add 800 µL of PEG300. Vortex gently.

Surfactant Addition: Add 100 µL of Tween 80. Swirl to mix.

Dilution: Slowly add 1.0 mL of sterile Saline (0.9% NaCl) while vortexing.

Note: The solution may become slightly cloudy (suspension) or remain clear depending on

exact pH. For PO administration, a fine suspension is acceptable.

Vehicle Prep: Repeat steps 2-5 without adding P21d for the control group.

Protocol B: In Vivo Efficacy & Toxicity Monitoring
Acclimatization: Acclimate mice (e.g., BALB/c nude) for 7 days.

Inoculation: Inject tumor cells (e.g., MDA-MB-231) into the mammary fat pad.

Randomization: When tumors reach ~100 mm³, randomize mice into Vehicle and P21d

groups (n=8/group).

Administration: Administer Vehicle or P21d via oral gavage daily.

Daily Monitoring:

Weigh mice daily. Stop Rule: If weight loss >20% compared to Day 0, euthanize

immediately.

Observe for piloerection (ruffled fur), hunched posture, or reduced motility.

Endpoint: At Day 28, harvest serum for chemistry (ALT/AST) and tumors for weight/histology.
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MedChemExpress. BRK inhibitor P21d hydrochloride Product Datasheet.

R&D Systems. P21d hydrochloride: Biological Activity and Pharmacology.

Disambiguation Note: "P21d" in this context refers to the specific small molecule kinase

inhibitor (Compound 21d).[2][3] It should not be confused with the "P21 Peptide" (Ac-DGGL-

ADA), a neurogenic CNTF mimetic used in Alzheimer's research, which has a completely

different toxicity and mechanism profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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